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CAS No.: 218915-15-2

Cat. No.: S532419

Available Data on Betulinic Acid

The search results provide extensive data on Betulinic Acid (BA) and its derivatives, which can be

summarized as follows:

Table 1: Documented Mechanisms of Action of Betulinic Acid

Experimental Model

. . Key Findings / Observed Effects
(Cell Line/Organism)

Mechanism of Action

Induction of Melanoma, Hela, Triggers ROS production, alters mitochondrial
Mitochondrial various solid tumors membrane potential, releases cytochrome c,
Apoptosis [1] activates caspase cascade [1].

Regulation of Cell Multiple cancer cell Inhibits specificity protein (Sp) transcription factors
Cycle & lines (Sp1, Sp3), downregulates cyclin D1 and EGFR [1].

Angiogenesis [1]

Inhibition of STAT3 & Cancer cells Downregulates STAT3 activation via SHP-1
NF-kB Signaling [1] upregulation; suppresses NF-kB by reducing IKK3
activation and IkBa phosphorylation [1].
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. . Experimental Model
Mechanism of Action ) )
(Cell Line/Organism)

Anti-inflammatory In silico and in vitro

Activity [2] models

Activation of TGR5 CHO-K1, NCI-H716
Receptor [3] cells

Human clinical trial
(Phase I/11)

HIV Maturation
Inhibition [4]

Key Findings / Observed Effects

Inhibits Phospholipase A2 (PLA2); interacts with
GLY22 and GLY?29 via H-bonds, and with
hydrophobic residues of PLA2 [2].

Dose-dependently increases glucose uptake,
cAMP, and calcium levels; induces GLP-1
secretion; confirmed via TGR5 transfection and
siRNA silencing [3].

Derivative Bevirimat blocks cleavage of Gag capsid
precursor (CA-SP1), preventing viral maturation;
single doses (150-250 mg) reduced viral load [4].

Table 2: Key Experimental Protocols for Betulinic Acid

Assay | Study Type

Detailed Methodology Description

Key Outcome
Measurements

Cytotoxicity &
Proliferation (MTT Assay)

Cells incubated with compounds for 24-72
hrs. MTT added to measure mitochondrial

Cell viability %, IC50
values [5].

[5] activity of viable cells [5].

Apoptosis Detection
(TUNEL Assay) [5]

Fixed cells labeled with enzyme terminal
deoxynucleotidyl transferase to detect

Number of cells with
stained (fragmented) nuclei

DNA fragmentation; immunoperoxidase [5].

staining [5].

Protein Expression
(Immunocytochemistry)

Cells fixed, permeabilized, incubated with
primary antibodies (e.g., caspase-3,

Staining intensity (- to +++)
and % of positive cells [5].

[5] PARP-1). Visualized with peroxidase-ABC

labeling and DAB [5].

Molecular Docking &
Dynamics [6] [2]

Docking (e.g., Sybyl, AutoDock Vina) to
predict ligand-receptor pose. MD
simulations (e.g., AMBER) for 40-100 ns

Binding affinity (kcal/mol),
RMSD/RMSF values, key
interacting residues, van
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Assay | Study Type Detailed Methodology Description

Key Outcome
Measurements

assess complex stability and binding free
energies (MM/GBSA, MM/PBSA) [6] [2].

Pharmacokinetics & BA-loaded PLGA nanoparticles prepared

Formulation [7] via emulsification/solvent evaporation.
Characterized for size, zeta potential,
entrapment efficiency. In vivo PK in rats;

efficacy in NDEA-induced HCC model [7].

der Waals energy
contributions [6] [2].

Particle size, Cmax, Tmax,
t1/2; number of tumor
nodules, liver enzyme
levels, caspase-3/8
expression [7].

To illustrate the primary anticancer mechanism of Betulinic Acid, the following pathway diagram is

constructed based on documented data [1].

© 2026 Smolecule. All rights reserved. 3/6

Tech Support


https://pubmed.ncbi.nlm.nih.gov/37498160/
https://bmccomplementmedtherapies.biomedcentral.com/articles/10.1186/s12906-018-2116-x
https://pubmed.ncbi.nlm.nih.gov/37498160/
https://bmccomplementmedtherapies.biomedcentral.com/articles/10.1186/s12906-018-2116-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC5818879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5818879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5818879/
https://www.spandidos-publications.com/10.3892/mmr.2016.5792
https://www.smolecule.com/products/s532419?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Betulinic Acid Anticancer Signaling Pathway

Betulinic Acid

Mitochondrial Pathway

(Mitochondrial Dysfunction) Gncreased ROS)

/

Goss of Membrane Potential

l

11—

/

svnaling Pathway Inhibition \

(Cytochrome c Release)

(STATB Inhibition) (NF-KB Inhibition) (Sp Transcription Factor InhibitiorD

\

\

o

(Caspase Activation

Angiogenesis InhibitiorD

Apoptosis

Metastasis/Invasion PreventiorD

Click to download full resolution via product page

Research Status of Lancilactone

Information on Lancilactone is very limited. The search results mention Lancilactone C, a tricyclic

triterpenoid noted for its ability to inhibit HIV replication in H9 lymphocytes without cytotoxicity [8].

However, the same study revised its originally proposed chemical structure during total synthesis efforts. No

experimental data was found for Lancilactone A regarding its mechanisms, potency, or protocols.
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Guidance for Further Research

The current information gap means a direct, data-driven comparison is not yet possible. To build a more

complete analysis, you could:

¢ Focus on Betulinic Acid: The extensive data on BA's mechanisms, experimental protocols, and
clinical derivative (Bevirimat) provides a strong foundation for a detailed profile.

¢ Investigate Broader Sources for Lancilactone A: Specialized scientific databases (e.g., SciFinder,
Reaxys) or a focused literature review may yield more information on Lancilactone A.

¢ Explore the Triterpenoid Class: Since both compounds are triterpenoids, a comparative review
could be structured around this class, using BA as a well-documented example and highlighting
Lancilactone A as a compound with promising but preliminary findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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